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Compound of Interest

Compound Name: 2-(Octyloxy)acetic acid

CAS No.: 63632-58-6

Cat. No.: B1345089

Get Quote

Executive Summary
This technical monograph provides a comprehensive operational framework for the handling,

synthesis, and application of 2-(Octyloxy)acetic acid (CAS: 63632-58-6). As an alkyl ether

carboxylic acid, this molecule occupies a critical niche in pharmaceutical development, serving

dual roles as an anionic surfactant for solubility enhancement and as a lipophilic building block

in prodrug design. This guide moves beyond basic handling, offering validated protocols for

material qualification (pKa, CMC), synthesis via Williamson etherification, and application in

lipophilicity engineering.
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Property Value / Description Notes

Chemical Formula Alkyl ether carboxylic acid

Molecular Weight 188.27 g/mol

Appearance
Viscous liquid or low-melting

solid
Colorless to pale yellow

pKa (Estimated) 3.6 – 3.8
Stronger acid than acetic acid

due to ether oxygen induction

LogP (Predicted) ~2.9 Moderately lipophilic

Solubility

Low in water (pH < pKa); High

in organic solvents (DCM,

MeOH); Water-soluble as salt

(pH > 5)

Amphiphilic nature

Detection Weak UV chromophore
Requires RI, ELSD, or CAD

detection

Protocol 1: Material Qualification & Characterization
Objective: To validate the identity, purity, and functional surfactant properties of the material

prior to use in biological assays.

Purity Analysis (HPLC-RI/ELSD)
Context: 2-(Octyloxy)acetic acid lacks a conjugated

-system, rendering standard UV detection (254 nm) ineffective. Refractive Index (RI) or
Evaporative Light Scattering Detection (ELSD) is mandatory.

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 150 mm, 5 µm).

Mobile Phase: Isocratic elution.[1]

Solvent A: 0.1% Formic Acid in Water.

Solvent B: Acetonitrile.
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Ratio: 40:60 (A:B).

Flow Rate: 1.0 mL/min.

Detection: RI (Temperature controlled at 35°C) or ELSD (Drift tube temp: 50°C).

Acceptance Criteria: Purity > 98.0% (Area %).

Functional Characterization: CMC Determination
Context: As a surfactant, the Critical Micelle Concentration (CMC) determines the concentration

at which the molecule forms micelles, essential for solubilizing hydrophobic drugs.

Preparation: Prepare a 50 mM stock solution of 2-(Octyloxy)acetic acid in 10 mM

Phosphate Buffer (pH 7.4) to ensure full ionization.

Dilution Series: Create 15 dilutions ranging from 0.1 mM to 50 mM.

Measurement: Use a Tensiometer (Du Noüy ring or Wilhelmy plate method) to measure

surface tension (

) at 25°C.

Analysis: Plot

vs. log(Concentration). The intersection of the two linear regions represents the CMC.

Expected Range: 10–25 mM (Typical for C8-carboxylates).

Protocol 2: Synthesis & Purification
Objective: Laboratory-scale synthesis of 2-(Octyloxy)acetic acid via Williamson Ether

Synthesis.

Reaction Mechanism
The synthesis involves the nucleophilic attack of the alkoxide of 1-octanol on sodium

chloroacetate.
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Step-by-Step Procedure
Safety Warning: Sodium Hydride (NaH) is pyrophoric. Perform under inert atmosphere (

or Ar).

Activation:

Suspend NaH (60% dispersion in oil, 2.2 equiv) in anhydrous THF (0.5 M concentration

relative to octanol) in a flame-dried flask under Argon.

Cool to 0°C.

Add 1-Octanol (1.0 equiv) dropwise. Stir for 30 min until

evolution ceases (Formation of Sodium Octoxide).

Coupling:

Add Chloroacetic acid (1.1 equiv) dissolved in minimal THF dropwise to the reaction

mixture. Note: The first equivalent of base neutralizes the acid; the second generates the

alkoxide.

Warm to reflux (66°C) and stir for 12–18 hours.

Quench & Workup (Acid-Base Purification):

Critical Step: This molecule allows for "chemical switching" to purify without

chromatography.

Step A (Remove Neutrals): Quench with water. Adjust pH to >10 (using NaOH). Extract

with Diethyl Ether. Discard organic layer (contains unreacted octanol).

Step B (Isolate Product): Acidify the aqueous layer to pH < 2 (using HCl). The product

precipitates or oils out. Extract with Ethyl Acetate.

Step C (Drying): Dry Ethyl Acetate layer over

, filter, and concentrate in vacuo.
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Protocol 3: Drug Development Applications
Application A: Solubility Enhancer (Hydrotrope)
Use 2-(Octyloxy)acetic acid to solubilize Class II (Low Solubility) BCS drugs.

Mix: Dissolve the drug (e.g., Ibuprofen, Griseofulvin) in a 5% (w/v) solution of 2-
(Octyloxy)acetic acid (neutralized to pH 7.4).

Equilibrate: Shake at 37°C for 24 hours.

Filter: 0.45 µm PVDF filter.

Assay: Quantify dissolved drug via HPLC. Compare against buffer control.

Application B: Prodrug Synthesis (Lipophilicity
Engineering)
Coupling the acid to a polar drug (containing a primary amine) to increase membrane

permeability.

Reagents: 2-(Octyloxy)acetic acid (1 equiv), EDC·HCl (1.2 equiv), NHS (1.2 equiv), Drug-

NH2 (1 equiv), DIPEA (3 equiv), DMF.

Procedure:

Activate 2-(Octyloxy)acetic acid with EDC/NHS in DMF for 1 hour (Formation of NHS-

ester).

Add the Amine-Drug and DIPEA.

Stir at RT for 12 hours.

Purify via Flash Chromatography (Silica gel).

Visualization & Workflows
Figure 1: Synthesis & Purification Logic
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This diagram illustrates the "Acid-Base Switching" strategy used to purify the compound

without column chromatography.

Start: 1-Octanol + Chloroacetic Acid

Reflux with NaH/THF
(12-18 Hours)

Quench with Water
Adjust pH > 10 (NaOH)

Extract with Ether
(Remove Unreacted Octanol)

Separate Phases

Organic Layer
(Discard)

Aqueous Layer
(Contains Product as Salt)

Acidify to pH < 2 (HCl)
(Product becomes protonated/insoluble)

Extract with Ethyl Acetate

Concentrate & Dry
Pure 2-(Octyloxy)acetic acid
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Click to download full resolution via product page

Caption: Acid-Base extraction workflow leveraging the pH-dependent solubility of 2-
(Octyloxy)acetic acid for purification.

Figure 2: Material Qualification Decision Tree
A logic flow for researchers to determine if the material is suitable for biological use.
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Click to download full resolution via product page

Caption: Quality Control decision tree ensuring material integrity before formulation.

Safety & Handling
Skin/Eye Contact: As an acidic surfactant, it causes severe eye irritation and skin irritation

(H315, H318). Wear safety goggles and nitrile gloves.

Inhalation: Low volatility, but aerosols are irritating. Handle in a fume hood.

Storage: Store at 2–8°C. Hygroscopic – keep container tightly sealed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. public.jenck.com [public.jenck.com]

2. Comparing HPLC Detectors: UV vs Refractive Index [eureka.patsnap.com]

3. americanelements.com [americanelements.com]

4. 2-(2-Octoxyethoxy)acetic acid | C12H24O4 | CID 4049161 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [developing a standard operating procedure for 2-
(Octyloxy)acetic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1345089/docs#developing-a-standard-operating-
procedure-for-2-octyloxy-acetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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